Cas no 2227736-89-0 ((2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: (2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 2227736-89-0
• MF: C₁₀H₁₀F₄O
• MW: 222.179417133331
• CID: 6073788
• PubChem ID: 165742460
• Update Time: 2025-05-28

(2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol
• 2227736-89-0
• (2R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]propan-2-ol
• EN300-1949252

• Inchi： 1S/C10H10F4O/c1-6(15)4-7-5-8(11)2-3-9(7)10(12,13)14/h2-3,5-6,15H,4H2,1H3/t6-/m1/s1
• InChI Key： GORNZZSVLPIQCU-ZCFIWIBFSA-N
• SMILES： FC(C1C=CC(=CC=1C[C@@H](C)O)F)(F)F

Computed Properties

• Exact Mass: 222.06677759g/mol
• Monoisotopic Mass: 222.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol

Recent Advances in the Study of (2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol (CAS: 2227736-89-0)

The compound (2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol (CAS: 2227736-89-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral fluorinated alcohol derivative is being explored for its potential applications in drug development, particularly due to its unique structural features that may influence biological activity. Recent studies have focused on its synthesis, stereochemical properties, and potential therapeutic uses, making it a compound of considerable interest in medicinal chemistry.

One of the key areas of research has been the optimization of synthetic routes for (2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis method using asymmetric hydrogenation, achieving high yields and excellent enantiomeric excess. This advancement is critical for scaling up production and ensuring the availability of the compound for further pharmacological evaluations.

In addition to synthetic improvements, researchers have investigated the biological activity of (2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings, reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024), highlight its potential as a lead compound for developing anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess its safety profile.

The stereochemistry of (2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol has also been a focal point of recent research. Nuclear magnetic resonance (NMR) and X-ray crystallography studies have confirmed the absolute configuration of the (2R)-enantiomer, providing a solid foundation for structure-activity relationship (SAR) studies. Understanding the stereochemical influence on biological activity is crucial for designing more potent and selective derivatives.

Despite these promising developments, challenges remain in the clinical translation of (2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, (2R)-1-5-fluoro-2-(trifluoromethyl)phenylpropan-2-ol (CAS: 2227736-89-0) represents a promising candidate in the field of medicinal chemistry. Recent advancements in its synthesis, biological evaluation, and stereochemical analysis have laid the groundwork for further exploration. Continued research efforts will be vital to determine its applicability in drug development and to harness its potential for treating various diseases.